![molecular formula C21H25N3O3 B5656707 7-methoxy-N-[(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)methyl]chromane-3-carboxamide](/img/structure/B5656707.png)
7-methoxy-N-[(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)methyl]chromane-3-carboxamide
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Overview
Description
The chemical compound of interest belongs to a class of compounds that are often explored for their potential biological activities and chemical properties. Compounds with similar structures have been synthesized and studied for various applications, including medicinal chemistry and material science. Their synthesis involves multiple steps, starting from basic aromatic compounds or heterocycles, and involves various chemical reactions to introduce specific functional groups and achieve the desired molecular architecture.
Synthesis Analysis
Synthesis of complex molecules like "7-methoxy-N-[(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)methyl]chromane-3-carboxamide" typically involves multiple steps, including protection/deprotection strategies, functional group transformations, and coupling reactions. A practical synthesis method for a related compound was developed using esterification, intramolecular Claisen type reaction, and Suzuki−Miyaura reaction, followed by hydrolysis and amidation without the need for chromatographic purification (Ikemoto et al., 2005). These techniques could be adapted for the synthesis of the compound , with specific modifications based on its unique structure.
Molecular Structure Analysis
The molecular structure of compounds within this chemical class is characterized by the presence of multiple rings, including quinazoline and chromane moieties, and functional groups such as methoxy and carboxamide. Structural analysis often involves X-ray crystallography to determine the precise arrangement of atoms and the stereochemistry of the molecule. For example, a study on a related compound determined its structure and noted significant inhibitory activity against cancer cell lines, highlighting the importance of molecular structure in biological activity (Lu et al., 2021).
properties
IUPAC Name |
7-methoxy-N-[(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)methyl]-3,4-dihydro-2H-chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O3/c1-13-17-5-3-4-6-18(17)24-20(23-13)11-22-21(25)15-9-14-7-8-16(26-2)10-19(14)27-12-15/h7-8,10,15H,3-6,9,11-12H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USWASZUDFJDJAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2CCCCC2=NC(=N1)CNC(=O)C3CC4=C(C=C(C=C4)OC)OC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-methoxy-N-[(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)methyl]chromane-3-carboxamide |
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